Cas no 14085-86-0 (3-cyclobutylpropanenitrile)

• Product Name: 3-cyclobutylpropanenitrile
• CAS No: 14085-86-0
• MF: C₇H₁₁N
• MW: 109.168941736221
• MDL: MFCD20483362
• CID: 1297272
• PubChem ID: 57486971
• Update Time: 2025-08-04

3-cyclobutylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Cyclobutanepropanenitrile
• 3-cyclobutylpropanenitrile
• EN300-319066
• SCHEMBL937064
• 14085-86-0

• MDL： MFCD20483362
• Inchi： 1S/C7H11N/c8-6-2-5-7-3-1-4-7/h7H,1-5H2
• InChI Key： XQVHAPIRDLICII-UHFFFAOYSA-N
• SMILES： N#CCCC1CCC1

Computed Properties

• Exact Mass: 109.089
• Monoisotopic Mass: 109.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-cyclobutylpropanenitrile

3-Cyclobutylpropanenitrile: A Comprehensive Overview

3-Cyclobutylpropanenitrile (CAS No. 14085-86-0) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, also referred to as cyclobutylacetonitrile, is characterized by its cyclobutane ring fused to a propanenitrile group, making it a valuable building block for various chemical syntheses.

The cyclobutane ring in 3-cyclobutylpropanenitrile introduces interesting electronic and steric properties to the molecule. Recent studies have highlighted its potential as a precursor for the synthesis of complex heterocyclic compounds, which are of great interest in drug discovery and material development. The nitrile group (-CN) in the molecule serves as an excellent site for further functionalization, enabling the creation of diverse derivatives with tailored properties.

One of the most notable applications of 3-cyclobutylpropanenitrile is in the field of polymer chemistry. Researchers have explored its use as a monomer for synthesizing novel polymers with enhanced mechanical and thermal properties. The cyclobutane ring's strain provides unique opportunities for designing materials with unprecedented flexibility and durability, making them suitable for advanced technological applications such as flexible electronics and high-performance composites.

In pharmaceutical research, 3-cyclobutylpropanenitrile has been employed as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo various transformations, including nucleophilic additions and cyclizations, has made it an invaluable tool for medicinal chemists. Recent advancements in catalytic methods have further expanded its utility, enabling more efficient and selective syntheses of complex drug candidates.

The synthesis of 3-cyclobutylpropanenitrile has also been a subject of extensive research. Traditional methods involve multi-step processes that often require harsh reaction conditions. However, recent breakthroughs in catalysis and green chemistry have led to the development of more sustainable and efficient synthetic routes. For instance, the use of transition metal catalysts has significantly improved the yield and selectivity of the synthesis process, aligning with current trends toward environmentally friendly chemical practices.

From an analytical standpoint, 3-cyclobutylpropanenitrile has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and MS. These studies have provided detailed insights into its molecular structure and reactivity, further enhancing our understanding of its chemical behavior. Additionally, computational chemistry methods have been employed to predict its electronic properties and reactivity under various conditions, offering valuable guidance for experimental designs.

Looking ahead, the continued exploration of 3-cyclobutylpropanenitrile is expected to unlock new possibilities in areas such as nanotechnology and sustainable chemistry. Its unique combination of structural features makes it a promising candidate for developing next-generation materials and therapies. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both academic and industrial applications.